Cas no 1835-76-3 (9H-Fluorene-2,7-disulfonyldichloride)

9H-Fluorene-2,7-disulfonyldichloride is a highly reactive sulfonyl chloride derivative of fluorene, primarily used as a versatile intermediate in organic synthesis and polymer chemistry. Its key advantages include its bifunctional reactivity, enabling efficient crosslinking or functionalization in the production of advanced materials such as sulfonated polymers, dyes, and pharmaceuticals. The compound’s rigid fluorene backbone enhances thermal and chemical stability, making it suitable for high-performance applications. Its dichloride groups facilitate straightforward nucleophilic substitution reactions, allowing for precise modification of molecular structures. This reagent is particularly valuable in creating sulfonated compounds with tailored properties for use in ion-exchange membranes, optoelectronics, and specialty coatings.

9H-Fluorene-2,7-disulfonyldichloride structure

1835-76-3 structure

Product Name:9H-Fluorene-2,7-disulfonyldichloride

CAS No:1835-76-3

MF:C₁₃H₈Cl₂O₄S₂

MW:363.236219406128

CID:134333

PubChem ID:2775664

Update Time:2025-06-08

9H-Fluorene-2,7-disulfonyldichloride Chemical and Physical Properties

Names and Identifiers

- 9H-Fluorene-2,7-disulfonyldichloride
- 9H-fluorene-2,7-disulfonyl chloride
- 9H-FLUORENE-2,7-DISULPHONYL DICHLORIDE
- 2,7-di(chlorosulfonyl)fluorene
- AC1MCQDY
- CTK0H3476
- Dichlorid aus Fluoren-disulfonsaeure-(2.7)
- Fluoren-2,7-disulfonylchlorid
- fluorene-2,7-disulfonyl chloride
- fluorene-2,7-disulfonyl dichloride
- fluorene-2,7-disulphochloride
- STK946040
- 9H-fluorene-2,7-disulfonyl dichloride
- AKOS002323222
- MFCD00218831
- 1835-76-3
- SCHEMBL2264797
- AZOXYBENZENE-4,4-DICARBOXYLICACIDDIETHYLESTER
- DTXSID60379643
- DTXCID70330669
- Inchi： 1S/C13H8Cl2O4S2/c14-20(16,17)10-1-3-12-8(6-10)5-9-7-11(21(15,18)19)2-4-13(9)12/h1-4,6-7H,5H2
- InChI Key： WILHVYLMKZJHOL-UHFFFAOYSA-N
- SMILES： ClS(C1C=CC2C3C=CC(=CC=3CC=2C=1)S(=O)(=O)Cl)(=O)=O

Computed Properties

Exact Mass: 361.92424
Monoisotopic Mass: 361.9241065g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 2
Complexity: 551
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 85Å²

Experimental Properties

Density: 1.638
Boiling Point: 551.9°Cat760mmHg
Flash Point: 287.6°C
Refractive Index: 1.654
PSA: 68.28

9H-Fluorene-2,7-disulfonyldichloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1677358-1g	9H-fluorene-2,7-disulfonyl dichloride	1835-76-3	98%	1g	￥7633	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1677358-5g	9H-fluorene-2,7-disulfonyl dichloride	1835-76-3	98%	5g	￥15051	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1677358-10g	9H-fluorene-2,7-disulfonyl dichloride	1835-76-3	98%	10g	￥24286	2023-04-15
Crysdot LLC	CD12102722-1g	9H-Fluorene-2,7-disulfonyl dichloride	1835-76-3	97%	1g	$485	2024-07-24
Crysdot LLC	CD12102722-5g	9H-Fluorene-2,7-disulfonyl dichloride	1835-76-3	97%	5g	$1107	2024-07-24
Crysdot LLC	CD12102722-10g	9H-Fluorene-2,7-disulfonyl dichloride	1835-76-3	97%	10g	$1548	2024-07-24